Cas no 17332-54-6 (2-((3-(Tert-Butyl)phenyl)amino)benzoic acid)

• Product Name: 2-((3-(Tert-Butyl)phenyl)amino)benzoic acid
• CAS No: 17332-54-6
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• MDL: MFCD08752310
• CID: 122264
• PubChem ID: 11594207
• Update Time: 2025-05-20

2-((3-(Tert-Butyl)phenyl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((3-(tert-Butyl)phenyl)amino)benzoic acid
• N-(3-TERT-BUTYLPHENYL)ANTHRANILIC ACID
• Benzoic acid,2-[[3-(1,1-dimethylethyl)phenyl]amino]-
• 2-(3-TERT-BUTYL-PHENYLAMINO)-BENZOIC ACID
• 2-(3-tert-Butylanilino)benzoic acid
• 2-(3-tert-butylphenylamino)benzoic acid
• BDBM50197058
• AX8061886
• B66063
• Benzoic acid, 2-[[3-(1,1-dimethylethyl)phenyl]amino]-
• 2-(3-TERT-BUTYL-PHENYLAMINO)-BENZOICACID
• CS-0154911
• DTXSID00469158
• AKOS015966205
• 2-[(3-tert-butylphenyl)amino]benzoic Acid
• CHEMBL3970106
• DS-16406
• MFCD08752310
• 2-((3-(tert-Butyl)phenyl)amino)benzoicacid
• 17332-54-6
• C73324
• DS-022071
• 2-((3-(Tert-Butyl)phenyl)amino)benzoic acid

• MDL： MFCD08752310
• Inchi： 1S/C17H19NO2/c1-17(2,3)12-7-6-8-13(11-12)18-15-10-5-4-9-14(15)16(19)20/h4-11,18H,1-3H3,(H,19,20)
• InChI Key： DYNQTSWLMWSBIY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NC1=CC=CC(=C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 269.14167
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.147
• Boiling Point: 405.6°Cat760mmHg
• Flash Point: 199.1°C
• Refractive Index: 1.606
• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-((3-(Tert-Butyl)phenyl)amino)benzoic acid

2-((3-(Tert-Butyl)phenyl)amino)benzoic Acid: A Comprehensive Overview

2-((3-(Tert-Butyl)phenyl)amino)benzoic acid, also known by its CAS number 17332-54-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a tert-butyl-substituted phenyl group. The presence of the tert-butyl group introduces steric effects that can influence the compound's physical and chemical properties, making it a valuable subject for both academic research and industrial applications.

The synthesis of 2-((3-(Tert-Butyl)phenyl)amino)benzoic acid typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, which is particularly important for its potential use in drug development. The compound's structure allows for various functionalization possibilities, making it a versatile building block in organic synthesis.

One of the most promising applications of 2-((3-(Tert-Butyl)phenyl)amino)benzoic acid lies in its potential as a lead compound in drug discovery. The benzoic acid moiety is known to exhibit various biological activities, including anti-inflammatory and antioxidant properties. Recent studies have explored the compound's ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. These findings suggest that the compound could be developed into therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, 2-((3-(Tert-Butyl)phenyl)amino)benzoic acid has shown potential in materials science. Its aromatic structure and substituent effects make it a candidate for use in organic electronics, where it could serve as a component in semiconducting materials or light-emitting diodes (LEDs). Researchers have investigated the compound's electronic properties, including its ability to act as an electron acceptor or donor in organic photovoltaic devices. These studies highlight the compound's versatility across multiple disciplines.

The steric effects introduced by the tert-butyl group play a crucial role in determining the compound's behavior in various chemical reactions. For instance, the bulky tert-butyl group can influence the regioselectivity of electrophilic aromatic substitution reactions, making it a valuable substituent for directing specific reaction pathways. This property has been exploited in recent studies to develop novel synthetic routes for complex aromatic compounds.

From an environmental perspective, understanding the degradation pathways of 2-((3-(Tert-Butyl)phenyl)amino)benzoic acid is essential for assessing its potential impact on ecosystems. Recent research has focused on identifying microbial degradation mechanisms and photodegradation pathways for this compound. These studies aim to ensure that any industrial applications of the compound are sustainable and environmentally friendly.

In conclusion, 2-((3-(Tert-Butyl)phenyl)amino)benzoic acid is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop new drugs, materials, and chemical processes. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.